Cas no 31795-13-8 (a-D-Allofuranose,1,2-O-(1-methylethylidene)-, 3-benzoate)

• Product Name: a-D-Allofuranose,1,2-O-(1-methylethylidene)-, 3-benzoate
• CAS No: 31795-13-8
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 300037
• PubChem ID: 20848806
• Update Time: 2025-04-19

a-D-Allofuranose,1,2-O-(1-methylethylidene)-, 3-benzoate Chemical and Physical Properties

Names and Identifiers

• a-D-Allofuranose,1,2-O-(1-methylethylidene)-, 3-benzoate
• 1,2-O-ISOPROPYLIDENE-3-O-BENZOYL-D-ALLOFURANOSE
• 3'-O-Aminothymidine
• 3-O-benzoyl-1,2-O-isopropylidene-D-allofuranose
• (5R,6R,6AR)-5-((R)-1,2-dihydroxyethyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-yl benzoate
• (5R,6R,6aR)-5-((R)-1,2-dihydroxyethyl)-2,2-dimethyltetrahydrofuro[3,2-d][1,3]dioxol-6-yl benzoate
• [(5R,6R,6Ar)-5-[(1R)-1,2-dihydroxyethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] benzoate
• 31795-13-8

• Inchi： 1S/C16H20O7/c1-16(2)22-13-12(11(10(18)8-17)21-15(13)23-16)20-14(19)9-6-4-3-5-7-9/h3-7,10-13,15,17-18H,8H2,1-2H3/t10-,11-,12-,13-,15?/m1/s1
• InChI Key： FVMGHHSPTSHJCW-DVKSKCSOSA-N
• SMILES： O1[C@H]([C@@H](CO)O)[C@H]([C@@H]2C1OC(C)(C)O2)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 324.12100
• Monoisotopic Mass: 324.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• PSA: 94.45000
• LogP: 0.44160